
A Comprehensive Technical Guide to the Safe
Handling of Triethyl Phosphonoacetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triethyl phosphonobromoacetate

Cat. No.: B1313538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide pertains to Triethyl Phosphonoacetate. No direct Safety Data

Sheet (SDS) was found for "Triethyl phosphonobromoacetate," suggesting a possible

typographical error in the query. The information provided herein is based on available data for

Triethyl Phosphonoacetate.

This technical guide provides an in-depth overview of the safety and handling protocols for

Triethyl Phosphonoacetate, a reagent commonly used in laboratory and drug development

settings. Adherence to these guidelines is crucial for ensuring the safety of personnel and the

integrity of research.

Chemical Identification and Physical Properties
Triethyl phosphonoacetate is a clear, light yellow liquid with the following properties:
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Property Value Reference

Chemical Formula C8H17O5P [1]

Molecular Weight 224.19 g/mol [1]

Appearance Clear light yellow liquid [2]

Boiling Point 142 - 145 °C at 10 hPa

Density 1.13 g/cm³ at 25 °C

Vapor Pressure < 0.01 hPa at 25 °C

Partition Coefficient (log Pow) 1.13 at 30 °C

Hazard Identification and Classification
Triethyl phosphonoacetate is classified as a hazardous substance. The GHS classification and

associated hazard statements are summarized below.
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Hazard Class GHS Category Hazard Statement Reference

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[1][3][4]

Acute Aquatic Hazard 2
H401: Toxic to aquatic

life
[3]

Chronic Aquatic

Hazard
2

H411: Toxic to aquatic

life with long lasting

effects

[1][3]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2][4]

Specific Target Organ

Toxicity (Single

Exposure)

3 (Respiratory

system)

H335: May cause

respiratory irritation
[4]

Acute Toxicity (Oral) 4
H302: Harmful if

swallowed
[5]

Acute Toxicity

(Inhalation)
4

H332: Harmful if

inhaled
[5]

Signal Word:Warning[1][3][5] or Danger[4]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1]

P273: Avoid release to the environment.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P337 + P313: If eye irritation persists: Get medical advice/attention.[1]
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P501: Dispose of contents/container to an approved waste disposal plant.[1]

Experimental Protocols: Safe Handling and Storage
Strict adherence to the following protocols is mandatory when handling and storing triethyl

phosphonoacetate.

3.1. Handling Procedures:

Always handle the chemical in a well-ventilated area, preferably within a chemical fume

hood.[1][5]

Avoid direct contact with skin and eyes by wearing appropriate personal protective

equipment (PPE).[1][5][6][7]

Prevent inhalation of vapors or mists.[1][5][6][7]

Use non-sparking tools and prevent the build-up of electrostatic charge.[5]

3.2. Storage Requirements:

Store in a tightly sealed container in a cool, dry, and well-ventilated location.[1][3][5]

The recommended storage temperature is 4°C, with some suppliers recommending -20°C

for the pure form.[1][3]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1][3]

Emergency Procedures
In the event of an emergency, follow these first-aid and spill response measures.

4.1. First-Aid Measures:
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Exposure Route First-Aid Protocol Reference

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[1][3][4]

Skin Contact

Immediately wash off with

soap and plenty of water while

removing all contaminated

clothing and shoes. Seek

medical attention if irritation

develops.

[1][3][4][5]

Inhalation

Move the exposed person to

fresh air. If not breathing, give

artificial respiration. If

breathing is difficult, give

oxygen. Seek medical

attention.

[1][3][4][5]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[1][3][4][5]

4.2. Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection. Ensure adequate ventilation.[1][4][5]
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Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.[1]

Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as

sand, earth, or vermiculite. Collect the absorbed material into a suitable container for

disposal.[1][4][6]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential for minimizing exposure.

Control Measure Specification Reference

Engineering Controls

Work in a well-ventilated area,

preferably a chemical fume

hood. Ensure eyewash

stations and safety showers

are readily accessible.

[1][3][4]

Eye/Face Protection

Wear chemical safety goggles

with side shields or a face

shield.

[1][3][4]

Skin Protection

Wear chemically resistant

gloves (e.g., nitrile rubber) and

a lab coat or other impervious

protective clothing.

[1][3][4][5]

Respiratory Protection

If ventilation is inadequate, use

a NIOSH-approved respirator

with an appropriate cartridge

for organic vapors.

[1][3][4][5]

Firefighting Measures
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Aspect Guideline Reference

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[1][5]

Hazardous Combustion

Products

Combustion may produce

carbon oxides and phosphorus

oxides. The substance is

combustible.

[3][4]

Firefighter Protection

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear.

[1][3][4]

Toxicity and Carcinogenicity
Toxicity Data Value Reference

Acute Oral Toxicity (Rat) LD50 > 500 mg/kg [2]

Carcinogenicity
Not classified as a carcinogen

by IARC, NTP, or OSHA.
[1][6]

Visualized Workflow: Chemical Spill Response
The following diagram illustrates the standardized workflow for responding to a chemical spill of

triethyl phosphonoacetate.
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Chemical Spill Response Workflow

Spill Occurs

Assess the Situation
(Size, Location, Hazards)

Evacuate Immediate Area
Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use Absorbent Materials)

Neutralize if Necessary
(Follow Specific Protocol)

Clean Up Spill Residue
(Absorb and Collect)

Decontaminate Area and Equipment

Dispose of Waste
(Follow Hazardous Waste Procedures)

Report the Incident
(Supervisor, Safety Officer)

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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